1H-Pyrrol-1-yloxy, 3-(((2,5-dioxo-1-pyrrolidinyl)oxy)carbonyl)-2,5-dihydro-2,2,5,5-tetramethyl-
1H-Pyrrol-1-yloxy, 3-(((2,5-dioxo-1-pyrrolidinyl)oxy)carbonyl)-2,5-dihydro-2,2,5,5-tetramethyl-
1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate NHS ester is an N-hydroxysuccinimide ester of the nitroxide spin label 2,2,5,5-tetramethyl-3-carboxylpyrrolin-1-oxyl, also known as tempyo. This ester is an active acylating agent that preferentially targets α-amino groups. This reagent can be used to spin label proteins and aminoacylated RNA species.
Brand Name:
Vulcanchem
CAS No.:
37558-29-5
VCID:
VC0013816
InChI:
InChI=1S/C13H18N2O5/c1-12(2)7-8(13(3,4)15(12)19)11(18)20-14-9(16)5-6-10(14)17/h7,19H,5-6H2,1-4H3
SMILES:
CC1(C=C(C(N1O)(C)C)C(=O)ON2C(=O)CCC2=O)C
Molecular Formula:
C13H17N2O5
Molecular Weight:
282.29 g/mol
1H-Pyrrol-1-yloxy, 3-(((2,5-dioxo-1-pyrrolidinyl)oxy)carbonyl)-2,5-dihydro-2,2,5,5-tetramethyl-
CAS No.: 37558-29-5
Reference Standards
VCID: VC0013816
Molecular Formula: C13H17N2O5
Molecular Weight: 282.29 g/mol
| CAS No. | 37558-29-5 |
|---|---|
| Product Name | 1H-Pyrrol-1-yloxy, 3-(((2,5-dioxo-1-pyrrolidinyl)oxy)carbonyl)-2,5-dihydro-2,2,5,5-tetramethyl- |
| Molecular Formula | C13H17N2O5 |
| Molecular Weight | 282.29 g/mol |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 1-hydroxy-2,2,5,5-tetramethylpyrrole-3-carboxylate |
| Standard InChI | InChI=1S/C13H18N2O5/c1-12(2)7-8(13(3,4)15(12)19)11(18)20-14-9(16)5-6-10(14)17/h7,19H,5-6H2,1-4H3 |
| Standard InChIKey | IWVOZPVFXICWQH-UHFFFAOYSA-N |
| SMILES | CC1(C=C(C(N1O)(C)C)C(=O)ON2C(=O)CCC2=O)C |
| Canonical SMILES | CC1(C=C(C(N1O)(C)C)C(=O)ON2C(=O)CCC2=O)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate NHS ester is an N-hydroxysuccinimide ester of the nitroxide spin label 2,2,5,5-tetramethyl-3-carboxylpyrrolin-1-oxyl, also known as tempyo. This ester is an active acylating agent that preferentially targets α-amino groups. This reagent can be used to spin label proteins and aminoacylated RNA species. |
| Synonyms | 3-[[(2,5-Dioxo-1-pyrrolidinyl)oxy]carbonyl]-2,5-dihydro-2,2,5,5-tetramethyl-1H-Pyrrol-1-yloxy; OXYL-1-NHS; 2,2,5,5-Tetramethyl-3-pyrrolin-1-oxyl-3-carboxylic Acid N-Hydroxysuccinimide Ester; NSC 319633; Tempyo Ester; |
| PubChem Compound | 330571 |
| Last Modified | Nov 11 2021 |
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